Cas no 1421524-15-3 (N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}pyrimidine-2-carboxamide)

• Product Name: N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}pyrimidine-2-carboxamide
• CAS No: 1421524-15-3
• MF: C₁₄H₁₂N₄OS₂
• MW: 316.401279449463
• CID: 6382763
• PubChem ID: 71795429
• Update Time: 2025-10-28

N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}pyrimidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}pyrimidine-2-carboxamide
• N-[(4-methyl-2-thiophen-2-yl-1,3-thiazol-5-yl)methyl]pyrimidine-2-carboxamide
• N-((4-methyl-2-(thiophen-2-yl)thiazol-5-yl)methyl)pyrimidine-2-carboxamide
• AKOS024546248
• N-{[4-METHYL-2-(THIOPHEN-2-YL)-1,3-THIAZOL-5-YL]METHYL}PYRIMIDINE-2-CARBOXAMIDE
• F6261-0860
• 1421524-15-3

• Inchi： 1S/C14H12N4OS2/c1-9-11(21-14(18-9)10-4-2-7-20-10)8-17-13(19)12-15-5-3-6-16-12/h2-7H,8H2,1H3,(H,17,19)
• InChI Key： YBNUYEUDOKOTNG-UHFFFAOYSA-N
• SMILES： C1(C(NCC2SC(C3SC=CC=3)=NC=2C)=O)=NC=CC=N1

Computed Properties

• Exact Mass: 316.04525337g/mol
• Monoisotopic Mass: 316.04525337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}pyrimidine-2-carboxamide

Introduction to N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}pyrimidine-2-carboxamide

N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}pyrimidine-2-carboxamide is a novel compound with the CAS number 1421524-15-3. This compound has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential biological activities. The molecule combines a pyrimidine ring, a thiazole ring, and a thiophene moiety, making it a promising candidate for various applications in drug discovery and material science.

The pyrimidine core of this compound is a well-known heterocyclic structure that plays a crucial role in many biological processes. Pyrimidines are commonly found in nucleic acids and are essential for DNA and RNA synthesis. The presence of the pyrimidine ring in this compound suggests potential interactions with nucleic acids or other biomolecules, making it a valuable target for further research.

The thiazole ring is another key structural component of this compound. Thiazoles are sulfur-containing heterocycles that exhibit diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The substitution pattern on the thiazole ring in this compound—specifically the methyl group at position 4 and the thiophene group at position 2—contributes to its unique chemical reactivity and biological profile.

The thiophene moiety attached to the thiazole ring adds another layer of complexity to this compound's structure. Thiophenes are aromatic heterocycles known for their stability and ability to participate in various chemical reactions. The integration of thiophene into this molecule enhances its electronic properties and may influence its binding affinity to specific biological targets.

Recent studies have focused on the synthesis and characterization of N-{4-methyl-2-(thiophen-2-yl)-1,3-thiazol-5-ylmethyl}pyrimidine-2-carboxamide. Researchers have explored various synthetic routes to optimize the yield and purity of this compound. One notable approach involves the use of microwave-assisted synthesis, which has proven to be highly efficient in constructing complex heterocyclic frameworks.

In terms of biological activity, this compound has shown promising results in preliminary assays. It exhibits moderate inhibitory effects on several enzyme targets, including kinases and proteases, which are critical for various pathological processes such as cancer and inflammation. These findings suggest that N-{4-methyl-2-(thiophen-2-yli)-1,3-thiazol5ylmethyl}pyrimidinecarboxamide could serve as a lead compound for drug development.

The carboxamide group at position 2 of the pyrimidine ring is another critical feature of this compound. Carboxamides are known for their ability to form hydrogen bonds, which can enhance the binding affinity of molecules to their target proteins. This functional group likely plays a significant role in the compound's bioactivity and selectivity.

Furthermore, computational studies have been conducted to investigate the molecular interactions of N-{4-methylthiophenylsubstituted thiazolemethyl}pyrimidinecarboxamide with potential biological targets. These studies have provided insights into the compound's binding modes and have guided further optimization efforts.

In conclusion, N-{4-methylthiophenylsubstituted thiazolemethyl}pyrimidinecarboxamide (CAS No: 1421524153) is a structurally complex compound with intriguing biological properties. Its unique combination of heterocyclic rings and functional groups makes it a valuable subject for both fundamental research and applied studies in drug discovery.